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OBERNDORF, Germany – November 21, 2025 – In the intricate world of proteomics and drug

discovery, identifying functional regions within protein sequences is a critical step. The SAPA

(Sequence Analysis and Pattern Alignment) tool offers researchers a powerful web-based

application to pinpoint these regions by combining amino acid composition, scaled

physicochemical profiles, and sequence motifs. This application note provides a detailed

protocol for utilizing the SAPA tool for protein sequence analysis, with a specific application in

identifying O-glycosylated peptides from Mycobacterium tuberculosis. Additionally, we describe

the distinct signaling pathway of the SapA protein, a key component in bacterial resistance to

antimicrobial peptides.

Application Note: Identifying Functional Protein
Regions with the SAPA Tool
The SAPA tool is a versatile bioinformatics application designed to identify functional modules

in protein sequences that may not be defined by simple consensus patterns.[1][2] It allows for a

multi-faceted search strategy, integrating three key features:
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Amino Acid Composition: Users can define the minimum percentage of up to six individual

amino acids or three groups of related amino acids.[1]

Scaled Amino Acid Profiles: The tool utilizes up to three scaled profiles from the AAINDEX

database to score and select target sequences based on specific physicochemical

properties.[1]

Sequence Motifs: It employs an extended PROSITE pattern syntax to search for specific

motifs, which can be combined using logical operators (AND, OR, NOT).[1]

The SAPA tool scores the identified target regions, allows for the estimation of a false discovery

rate (FDR) using decoy sequences, and provides results in downloadable formats, including

Excel spreadsheets and FASTA files.[1]

Experimental Protocol: Identification of O-
Glycosylated Peptides in Mycobacterium
tuberculosis using the SAPA Tool
This protocol outlines the steps to identify potentially O-glycosylated protein regions from the

proteome of Mycobacterium tuberculosis H37Rv, based on the characteristics of known O-

glycosylated peptides.

1. Data Preparation:

Input Protein Sequences: A FASTA file containing the protein sequences from the

Mycobacterium tuberculosis H37Rv proteome is required.

Training Set: A list of known O-glycosylated peptides from M. tuberculosis is necessary to

define the search parameters.

2. SAPA Tool Workflow:

The overall workflow for the SAPA tool is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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